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Chemical & Handling Information

The table below summarizes the available key information for HSD17B13-IN-89.

Property Details

CAS Number 2770247-94-2 [1]

Molecular
Formula

C₂₃H₁₃Cl₂F₄N₃O₃ [1]

Molecular
Weight

526.27 g/mol [1]

Primary Target 17β-Hydroxysteroid dehydrogenases (HSD17B13) inhibitor [1]

IC₅₀ <0.1 μM for Estradiol [1]

Handling Advice Store the product under the recommended conditions in the provided Certificate of

Analysis (CoA) [1].

Shipping Shipped at room temperature in the continental US; may vary elsewhere [1].

Experimental Context & Protocols
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Understanding the research context in which HSD17B13-IN-89 has been used can provide valuable indirect

clues for developing your own protocols.

Structural Studies for Drug Design: HSD17B13-IN-89 is a tool compound used in non-alcoholic
fatty liver disease (NAFLD) research [1]. It belongs to a class of small molecule inhibitors developed

to target HSD17B13, a liver-specific, lipid-droplet associated enzyme [2]. Crystal structures of similar
HSD17B13 inhibitors bound to the enzyme have been solved to aid in structure-based drug design [2]

[3].
Reported Biochemical Assay Protocol: While the exact protocol for HSD17B13-IN-89 is not

detailed, related research provides a methodology for high-throughput screening of HSD17B13
inhibitors [2].

Enzyme Source: Purified human HSD17B13.
Cofactor: NAD+.

Substrate: β-estradiol (alternative substrates like Leukotriene B4 (LTB4) are also used).
Procedure: The screening of compound libraries was performed at a 10 μM final
concentration of the test compound. Inhibition of the enzyme's activity was measured to
determine initial hit rates, which were then confirmed through IC₅₀ determination [2].

Troubleshooting Guide & FAQs

Here are some anticipated questions and troubleshooting tips, formulated based on standard laboratory

practices for handling novel organic compounds.

Question / Issue Suggested Guidance

The powder does
not dissolve in
my aqueous
buffer.

This is highly likely. The molecular structure suggests low inherent aqueous
solubility. Use a staged dilution protocol: first dissolve in a minimal amount of

DMSO (e.g., prepare a 10-50 mM stock solution), then dilute into your assay
buffer. The final DMSO concentration should be kept low (typically ≤1%) to avoid

cytotoxicity and assay interference.

I cannot find
solubility data in
the CoA or
online.

This is a common situation for research-grade tool compounds. Contact the
manufacturer (MedChemExpress) directly for any unpublished solubility data or
recommended reconstitution solvents. Empirically test small amounts of the

compound in various solvents (DMSO, ethanol, methanol) to find an optimal stock
solution.
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Question / Issue Suggested Guidance

The inhibitor
shows no activity
in my cellular
assay.

Potential causes include poor cell permeability or instability in the culture medium.
Verify your biochemical activity first. For cellular studies, ensure proper delivery;

consider testing alongside a positive control if available. Inactivity could also be
due to species-specific differences in the enzyme, as noted in some preclinical

models [4].

How should I
store my stock
solution?

Prepare aliquots of your DMSO stock solution to avoid repeated freeze-thaw

cycles. Store the aliquots at -20°C or lower, protected from light. Under these
conditions, the solution is typically stable for several months.

Solubility Workflow Strategy

For a systematic approach to solubilizing HSD17B13-IN-89, you can follow the logical workflow below:
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Start: HSD17B13-IN-89
Solubilization

1. Prepare Primary Stock
(High conc. in pure DMSO)

2. Dilute into Assay Buffer
(Keep final DMSO ≤1%)

3. Visually Inspect
for precipitation

Issue: Solution is Cloudy
or Precipitate Forms

 Cloudy/Precipitate

Success: Clear Solution
Proceed with Experiment

 Clear

• Dilute primary stock further
• Sonicate briefly

• Use a co-solvent (e.g., ethanol)
• Add a solubilizing agent (e.g., BSA)

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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